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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883 Get Quote

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Methylheptanal, tailored for researchers, scientists, and professionals in drug development.

Core Compound Characteristics
2-Methylheptanal is an organic compound classified as an aldehyde. Its chemical structure

and properties are of interest in various chemical synthesis and research applications.

Data Presentation: Physicochemical Properties
The quantitative data for 2-Methylheptanal are summarized in the table below, providing a

clear reference for its fundamental properties.
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Property Value Source

Molecular Formula C8H16O [1][2][3]

Molecular Weight 128.21 g/mol [1][2][4][5]

Density 0.809 g/cm³ [3]

Boiling Point 163 °C at 760 mmHg [3]

Flash Point 42.2 °C [3]

Water Solubility Slightly soluble [3]

Vapor Pressure 2.11 mmHg at 25°C [3]

CAS Registry Number 16630-91-4 [2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-
Methylheptanal are highly specific and typically found within proprietary laboratory procedures

or detailed in primary scientific literature that is not readily accessible through general web

searches. The following section outlines a generalized experimental workflow for the

characterization of a liquid aldehyde like 2-Methylheptanal, which would be standard practice

in a research setting.

General Characterization Workflow:

Sample Acquisition: Obtain a commercial sample of 2-Methylheptanal or synthesize it via

an appropriate chemical reaction, such as the oxidation of the corresponding primary

alcohol.

Purification: If synthesized, the crude product would be purified, commonly using distillation,

owing to its liquid state and boiling point.

Structural Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

acquired to confirm the carbon-hydrogen framework and the presence of the aldehyde
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functional group.

Mass Spectrometry (MS): Electron ionization mass spectrometry would be used to

determine the molecular weight and fragmentation pattern, confirming the molecular

formula.[6]

Infrared (IR) Spectroscopy: An IR spectrum would be recorded to identify the characteristic

C=O stretch of the aldehyde group (typically around 1730-1705 cm⁻¹).

Purity Analysis:

Gas Chromatography (GC): A GC analysis would be performed to determine the purity of

the compound and to identify any potential impurities.[6] The Kovats retention index is a

key metric derived from this analysis.[1]

Physicochemical Property Measurement:

Density: Measured using a pycnometer or a digital density meter.

Boiling Point: Determined experimentally using distillation apparatus under controlled

pressure.

Visualizations: Logical Workflow
The following diagram illustrates a conceptual workflow for the identification and

characterization of an organic compound such as 2-Methylheptanal.
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Conceptual workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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